Tetrakis(acetonitrile)copper(I) hexafluorophosphate
Overview
Description
Tetrakis(acetonitrile)copper(I) hexafluorophosphate is a salt with the formula [Cu(CH3CN)4]PF6 . It is a colorless solid that is used in the synthesis of other copper complexes . The cation [Cu(CH3CN)4]+ is a well-known example of a transition metal nitrile complex .
Synthesis Analysis
The cation was first reported in 1923 with a nitrate anion as a byproduct of the reduction of silver nitrate with a suspension of copper powder in acetonitrile . [Cu(CH3CN)4]PF6 is generally produced by the addition of HPF6 to a suspension of copper(I) oxide in acetonitrile . The reaction is highly exothermic, and may bring the solution to a boil .Molecular Structure Analysis
As confirmed by X-ray crystallographic studies, the copper(I) ion is coordinated to four almost linear acetonitrile ligands in a nearly ideal tetrahedral geometry . Similar complexes with other anions including the perchlorate, tetrafluoroborate, and nitrate are known .Chemical Reactions Analysis
The acetonitrile ligands protect the Cu+ ion from oxidation to Cu2+, but are rather poorly bound . With other counterions, the complex forms di- and tri-acetonitrilo complexes and is also a useful source of unbound Cu(I) . Water-immiscible organic nitriles have been shown to selectively extract Cu(I) from aqueous chloride solutions .Physical And Chemical Properties Analysis
The compound has a molecular weight of 372.72 g/mol . It appears as a white microcrystalline powder . It is soluble in CH3CN, DMA, DMF, and DMSO; partially soluble in DCM; and insoluble in Et2O . Its melting point is 160 °C .Scientific Research Applications
Catalyst for Synthesis of Triazolo Indazole Triones
Tetrakis(acetonitrile)copper(I) hexafluorophosphate can be employed as a catalyst for the synthesis of triazolo[1,2-a]indazole-1,3,8-trione derivatives . This involves the reaction of aryl aldehydes, dimedone, and urazole .
Catalyst for Synthesis of Phthalazine Triones
This compound can also catalyze the synthesis of 2H-indazolo[2,1-b]phthalazine-trione derivatives . The reaction involves aryl aldehydes, dimedone, and phthalhydrazide .
Copper Precursor for Nanorod Junctions
Tetrakis(acetonitrile)copper(I) hexafluorophosphate can be used as a copper precursor for the formation of Cu2S/CdS nanorod junctions . This is achieved through a cationic exchange process .
Synthesis of Monometallic Copper Macrocyclic Biquinazoline Ligand
This compound can be used to synthesize monometallic copper macrocyclic biquinazoline ligand [Cu(Mabiq)] . This ligand has potential applications in various chemical reactions .
Preparation of Cuprous Complex
Tetrakis(acetonitrile)copper(I) hexafluorophosphate can be used to prepare the cuprous complex [Cu(2-iQBO)(POP)]PF6 . In this complex, 2-iQBO represents 2-(1′-isoquinolyl)benzoxazole and POP represents bis[2-(diphenylphosphino)phenyl]ether . This complex can form luminescent pseudo-polymorphs .
Catalyst for Various Coupling Reactions
This compound can be used as a catalyst to promote various coupling reactions . This makes it a versatile tool in the field of organic synthesis .
Mechanism of Action
Target of Action
Tetrakis(acetonitrile)copper(I) hexafluorophosphate, also known as MFCD00064810, primarily targets aryl aldehydes, dimedone, and urazole or phthalhydrazide . These compounds are crucial in the synthesis of triazolo[1,2-a]indazole-1,3,8-trione and 2H-indazolo[2,1-b]phthalazine-trione derivatives .
Mode of Action
The interaction of Tetrakis(acetonitrile)copper(I) hexafluorophosphate with its targets involves its role as a catalyst . It promotes the three-component reaction of aryl aldehydes, dimedone, and urazole or phthalhydrazide . This catalytic action results in the formation of triazolo[1,2-a]indazole-1,3,8-trione and 2H-indazolo[2,1-b]phthalazine-trione derivatives .
Biochemical Pathways
The biochemical pathways affected by Tetrakis(acetonitrile)copper(I) hexafluorophosphate involve the synthesis of triazolo[1,2-a]indazole-1,3,8-trione and 2H-indazolo[2,1-b]phthalazine-trione derivatives
Result of Action
The molecular and cellular effects of Tetrakis(acetonitrile)copper(I) hexafluorophosphate’s action involve the formation of triazolo[1,2-a]indazole-1,3,8-trione and 2H-indazolo[2,1-b]phthalazine-trione derivatives . These derivatives are synthesized through the catalytic action of Tetrakis(acetonitrile)copper(I) hexafluorophosphate on aryl aldehydes, dimedone, and urazole or phthalhydrazide .
Action Environment
It is known that this compound is stable under standard ambient conditions .
Safety and Hazards
Future Directions
Tetrakis(acetonitrile)copper(I) hexafluorophosphate can be employed as a catalyst for the synthesis of triazolo[1,2-a]indazole-1,3,8-trione and 2H-indazolo[2,1-b]phthalazine-trione derivatives by the reaction of aryl aldehydes, dimedone and urazole or phthalhydrazide, respectively . It can also be used as a copper precursor for the formation of Cu2S/CdS nanorod junctions by cationic exchange process .
properties
IUPAC Name |
acetonitrile;copper(1+);hexafluorophosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C2H3N.Cu.F6P/c4*1-2-3;;1-7(2,3,4,5)6/h4*1H3;;/q;;;;+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNQXUMGHBSAQBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#N.CC#N.CC#N.CC#N.F[P-](F)(F)(F)(F)F.[Cu+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12CuF6N4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70983013 |
Source
|
| Record name | Tetrakis(acetonitrile)copper(I) hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70983013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Tetrakis(acetonitrile)copper(I) hexafluorophosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19852 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
64443-05-6 |
Source
|
| Record name | Tetrakis(acetonitrile)copper(1+) hexafluorophosphate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=64443-05-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tetrakis(acetonitrile)copper(I) hexafluorophosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70983013 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Copper(1+) hexafluorophosphate - acetonitrile (1:1:4) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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